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Cat. No.: B077605 Get Quote

An In-depth Technical Guide to 2-Chlorophenyl phosphorodichloridate

Abstract
2-Chlorophenyl phosphorodichloridate (CAS No. 15074-54-1) is a versatile phosphorylating

agent crucial in synthetic organic chemistry.[1][2] This colorless to light yellow liquid serves as a

key intermediate in the development of a wide range of pharmaceuticals, particularly antiviral

and anticancer phosphonate derivatives, and in the manufacturing of agrochemicals and flame-

retardant polymers.[1] This guide provides a comprehensive overview of its chemical

properties, reactivity, applications, and safety protocols, tailored for researchers and

professionals in drug development and chemical synthesis.

Chemical and Physical Properties
2-Chlorophenyl phosphorodichloridate is characterized by its high reactivity, particularly with

nucleophiles, owing to the two chlorine atoms attached to the phosphorus center. It is sensitive

to moisture and requires handling under an inert atmosphere.[3][4]

A summary of its key quantitative properties is presented below.
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Property Value Citations

CAS Number 15074-54-1 [1][3][5]

Molecular Formula C₆H₄Cl₃O₂P [1][3][6]

Molecular Weight 245.43 g/mol [1][3]

Appearance
Clear, colorless to light

yellow/orange liquid
[1][2][3]

Boiling Point 135-137 °C at 12 mmHg [1][3]

Density 1.49 - 1.491 g/mL at 25 °C [1][3]

Refractive Index (n20/D) 1.5370 - 1.5410 [1][3]

Flash Point 105 °C (221 °F) - closed cup [3]

Purity ≥97.0% to ≥99% [1][2]

Solubility
Insoluble in water; reacts

violently with water.
[5][7]

Storage Temperature

Room temperature, under inert

atmosphere. Keep

refrigerated.

[1][3][4]

Reactivity and Stability
Reactivity: 2-Chlorophenyl phosphorodichloridate's primary reactivity stems from the two P-

Cl bonds, which are susceptible to nucleophilic substitution. This property makes it an excellent

phosphorylating agent.

Reaction with Water: It reacts violently with water and is moisture-sensitive, liberating toxic

gases and causing corrosion.[4][7] Exposure to moist air should be strictly avoided.[4]

Incompatible Materials: It is incompatible with strong oxidizing agents, strong bases, and

alcohols.[4][7]

Hazardous Decomposition: Upon decomposition, it can produce hazardous products

including carbon monoxide (CO), carbon dioxide (CO₂), oxides of phosphorus, phosphine,
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and hydrogen chloride gas.[4][7]

Stability: The compound is stable under normal, dry conditions and inert atmosphere.[7][8] It

should be stored in a tightly closed container in a dry, cool, and well-ventilated area designated

for corrosives.[4][8]

Core Applications in Research and Development
The primary utility of 2-chlorophenyl phosphorodichloridate is as a reagent for introducing

the 2-chlorophenyl phosphate moiety into organic molecules.[5]

Pharmaceutical Development: It is a key building block in the synthesis of phosphonate and

phosphoramidate prodrugs, which are designed to improve the bioavailability of antiviral and

anticancer nucleoside analogues.[1][9] The reagent facilitates the formation of a phosphate

ester linkage, which can be cleaved in vivo to release the active drug.

Agrochemicals: It is used to create pesticides and herbicides with enhanced stability and

efficacy.[1]

Oligonucleotide Synthesis: The compound has been used in the preparation of

mononucleotide building blocks for the solution-phase synthesis of oligonucleotides and

oligonucleotide phosphorothioates.[3]

Material Science: It is also employed in the production of phosphonylated polymers, which

can confer properties like flame retardancy and improved chemical resistance.[1]
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General Phosphorylation Workflow
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2-Chlorophenyl
phosphorodichloridate

Phosphorylated Intermediate

Forms intermediate

Phosphoramidate Prodrug

Reacts with Amine

Amine (R'-NH₂)
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Quality Control Analysis Workflow
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Safety & Reactivity Relationships

Chemical Property:
Moisture Sensitive

Hazard:
Reacts Violently with Water

leads to

Handling Precaution:
Store Under Inert Gas

requires

Chemical Property:
Corrosive P-Cl Bonds

Hazard:
Causes Severe Skin/Eye Burns

leads to

Application:
Phosphorylating Agent

enables

Handling Precaution:
Wear Full PPE

requires

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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